8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-3-methyl-1-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-7-ethyl-3-methyl-1-(naphthalen-1-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C24H24N6O2/c1-5-28-20-21(25-23(28)30-16(3)13-15(2)26-30)27(4)24(32)29(22(20)31)14-18-11-8-10-17-9-6-7-12-19(17)18/h6-13H,5,14H2,1-4H3
• InChI Key: ZUEGZJFDQKSQOX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CC4=CC=CC5=CC=CC=C54)C
• Molecular Formula: C24H24N6O2
• Molecular Weight: 428.5 g/mol
• CAS No.: 1013876-31-7

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-3-methyl-1-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H24N6O2 and its molecular weight is 428.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Synthesis and Cytotoxic Activity : Research on carboxamide derivatives of benzo[b][1,6]naphthyridines demonstrates the synthesis of compounds with significant cytotoxic activities against various cancer cell lines, including murine P388 leukemia and human Jurkat leukemia cells. This suggests potential applications in cancer research and therapy development (Deady et al., 2003).

Chemosensors for Transition Metal Ions : The development of naphthoquinone-based chemosensors for detecting transition metal ions highlights applications in environmental monitoring and analytical chemistry. These chemosensors show remarkable selectivity towards Cu2+ ions, which is important for tracking copper ion levels in various settings (Gosavi-Mirkute et al., 2017).

Antioxidant and Anticonvulsant Properties

Antioxidant Evaluation : The synthesis of pyrazolopyridine derivatives and their evaluation for antioxidant properties indicate potential uses in developing therapeutic agents with antioxidant capabilities. Some compounds in this category have shown promising activities in protecting DNA from damage, which can be crucial for addressing oxidative stress-related diseases (Gouda, 2012).

Anticonvulsant Activity : Novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro [4.4]nonane-3,8-dione derivatives have been explored for their potential anticonvulsant properties. These compounds were tested for delaying strychnine-induced seizures, offering insights into new therapeutic avenues for seizure disorders (Ghareb et al., 2017).

Chemical Sensing and Polymer Synthesis

Fluorescent Chemosensors : The synthesis of compounds for fluorescent imaging of Zn2+ ions in living cells showcases applications in biological imaging and diagnostics. This research area focuses on developing sensitive and selective probes for metal ions, crucial for understanding cellular processes (Balakrishna et al., 2018).

Polymer Development : Research on the thermal properties of novel polymers based on poly(hydantoin-methyl-p-styrene) presents applications in materials science, particularly in developing polymers with improved thermal stability. This work contributes to the design of materials suitable for high-temperature applications (Kaczmarek et al., 2012).